Cas no 1955554-68-3 (1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride)

• Product Name: 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride
• CAS No: 1955554-68-3
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD29907438
• CID: 5247727
• PubChem ID: 77251160
• Update Time: 2026-03-09

1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride

• MDL： MFCD29907438
• Inchi： 1S/C8H16N2O.ClH/c1-6-4-9-5-7(2)10(6)8(3)11;/h6-7,9H,4-5H2,1-3H3;1H
• InChI Key： CUYCQIMMJMDEBF-UHFFFAOYSA-N
• SMILES： C(N1C(CNCC1C)C)(=O)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride

1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one Hydrochloride: An Overview of a Promising Compound (CAS No. 1955554-68-3)

1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride (CAS No. 1955554-68-3) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as N,N-Dimethyl-2-(1-acetyl-piperazin-2-yl)-ethanamine hydrochloride, is a derivative of piperazine and has shown promising properties in various biological and therapeutic applications.

The structure of 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride consists of a piperazine ring substituted with two methyl groups at the 2 and 6 positions, and an acetyl group attached to the nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The unique chemical structure of this compound contributes to its potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the pharmacological activities of 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride. One of the key areas of interest is its potential as an antidepressant. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antidepressant-like effects in animal models. The mechanism of action is believed to involve the modulation of monoaminergic neurotransmitter systems, particularly serotonin and norepinephrine.

In addition to its antidepressant properties, 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride has also been investigated for its potential as an anxiolytic agent. Studies have demonstrated that it can reduce anxiety-like behaviors in rodent models, suggesting its potential use in the treatment of anxiety disorders. The anxiolytic effects are thought to be mediated through interactions with GABAergic and serotonergic receptors.

The safety profile of 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. This makes it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride in human subjects. Early phase I trials have demonstrated good tolerability and pharmacokinetic properties, paving the way for more advanced clinical studies. The compound's ability to cross the blood-brain barrier efficiently is particularly noteworthy, as it ensures adequate brain exposure for therapeutic effects.

Beyond its potential as a standalone therapeutic agent, 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride is also being explored as a scaffold for the development of novel drug candidates. Its structural flexibility allows for the introduction of various functional groups to optimize pharmacological properties such as potency, selectivity, and metabolic stability. This makes it a valuable starting point for medicinal chemists aiming to design more effective treatments for psychiatric disorders.

In conclusion, 1-(2,6-Dimethylpiperazin-1-yl)ethan-1-one hydrochloride (CAS No. 1955554-68-3) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, positioning it as a key molecule in the advancement of medicinal chemistry and pharmaceutical science.